Cas no 1873559-33-1 (Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate)

• Product Name: Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate
• CAS No: 1873559-33-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5065709
• Update Time: 2025-05-25

Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate
• tert-butyl 1-(tetrahydro-2H-pyran-4-yl)ethylcarbamate
• Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate

• Inchi： 1S/C12H23NO3/c1-9(10-5-7-15-8-6-10)13-11(14)16-12(2,3)4/h9-10H,5-8H2,1-4H3,(H,13,14)
• InChI Key： CMAOURYKTFYXKC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• XLogP3: 2
• Topological Polar Surface Area: 47.6

Additional information on Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate

Introduction to Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate (CAS No. 1873559-33-1)

Tert-Butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate, with the chemical identifier CAS No. 1873559-33-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the presence of a tetrahydro-2H-pyran-4-yl moiety, contribute to its unique chemical properties and potential biological activities.

The carbamate functional group in Tert-butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate plays a crucial role in its reactivity and functionality. Carbamates are known for their ability to act as protecting groups for alcohols and amines, as well as their use in the synthesis of esters and amides. The tert-butyl group, a branched alkyl group, enhances the stability of the carbamate moiety, making it particularly useful in environments where hydrolysis might be a concern. This stability is further augmented by the presence of the tetrahydro-2H-pyran ring, which provides additional steric hindrance and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Research has shown that carbamates can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The specific structure of Tert-butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate makes it an attractive candidate for further investigation in these areas. For instance, studies have suggested that carbamates containing tetrahydropyran rings can interact with biological macromolecules in unique ways, potentially leading to the discovery of new drug candidates.

The synthesis of Tert-butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of a carbamate bond between a carboxylic acid derivative and an amine group. The introduction of the tert-butyl group and the tetrahydro-2H-pyran ring are critical steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce complex carbamate derivatives on an industrial scale.

The biological activity of Tert-butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate has been explored in several preclinical studies. These studies have focused on understanding how the compound interacts with target enzymes and receptors in biological systems. For example, research has indicated that carbamates can inhibit certain enzymes by forming stable covalent bonds with reactive residues within the enzyme's active site. This mechanism of action is particularly relevant for developing drugs that target enzyme-mediated diseases such as cancer and inflammatory disorders.

One of the most promising areas of research involving Tert-butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate is its potential use as a prodrug. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The stability of the carbamate group under physiological conditions makes it an ideal candidate for prodrug design. Upon administration, the carbamate bond can be hydrolyzed, releasing the active pharmacophore and exerting its therapeutic effects. This approach not only enhances drug delivery but also improves pharmacokinetic properties such as bioavailability and metabolic stability.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Tert-butyl (1-(tetrahydro-2H-pyran-4-yl)ethyl)carbamate at both molecular and cellular levels. These tools allow researchers to predict how the compound will interact with biological targets by simulating its binding affinity and kinetics. Such insights are crucial for optimizing drug design and improving therapeutic efficacy. Additionally, computational methods have helped identify new analogs of Tert-butyl (1-(tetrahydro-2H-pyran-4-y l)ethyl)carbamate with enhanced properties, paving the way for more effective drug candidates.

The future prospects for Tert-butyl (1-(tetrahydro-2H-pyran -4 -yl)ethyl)carbamate are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Innovations in synthetic chemistry continue to provide new opportunities for developing derivatives with improved pharmacological profiles. Furthermore, advancements in drug delivery systems offer new ways to enhance the therapeutic potential of this compound. As our understanding of biological systems grows, so does the potential for discovering novel uses for Tert-butyl (1-(tetrahydro -2H-pyran -4 -yl )ethyl )carbamate.